Cas no 118252-37-2 (Phenol,2-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy-)

Phenol,2-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy- Properties

Names and Identifiers

• Phenol,2-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy-
• 2-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxyphenol
• 2'-demethylpiritrexim
• Phenol, 2-((2,4-diamino-5-methylpyrido(2,3-d)pyrimidin-6-yl)methyl)-4-methoxy-
• 6-(2-Hydroxy-5-methoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine
• 2/'-Demethylpiritrexim
• 118252-37-2
• DTXSID70152060
• CHEMBL548327
• SCHEMBL10644399
• +Expand

• InChIKey： YXFRPMAJOWELER-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H17N5O2/c1-8-10(5-9-6-11(23-2)3-4-12(9)22)7-19-15-13(8)14(17)20-16(18)21-15/h3-4,6-7,22H,5H2,1-2H3,(H4,17,18,19,20,21)
• SMILES： NC1=NC2N=CC(CC3C=C(OC)C=CC=3O)=C(C)C=2C(N)=N1

Computed Properties

• Exact Mass: 311.13841
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 311.13822480g/mol
• Heavy Atom Count: 23
• Complexity: 399
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.17